4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile

• IUPAC Name: 4-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C16H21N3O3S/c1-22-15-6-8-18(9-7-15)14-11-19(12-14)23(20,21)16-4-2-13(10-17)3-5-16/h2-5,14-15H,6-9,11-12H2,1H3
• InChI Key: JJICZRJYNSMOAR-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CN(C2)S(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile is a novel synthetic compound with a wide range of potential applications in the field of medicinal chemistry. It is a highly versatile molecule that can be used to synthesize a variety of new compounds and pharmaceuticals. This compound has been studied extensively for its ability to modulate a range of biological processes, including the regulation of enzyme activity, the modulation of signal transduction pathways, and the activation of transcription factors.

Scientific Research Applications

4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile has been studied extensively in the scientific research community due to its potential applications in medicinal chemistry. It has been used to synthesize a variety of new compounds and pharmaceuticals, as well as to modulate a range of biological processes, including the regulation of enzyme activity, the modulation of signal transduction pathways, and the activation of transcription factors. In addition, this compound has been used in a variety of cell culture studies, as well as in animal models, to investigate its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile is not fully understood. However, it is believed to interact with a variety of proteins and enzymes in order to modulate their activity. For example, it has been shown to interact with the G-protein coupled receptor family, as well as with several other proteins involved in signal transduction pathways. In addition, this compound has been shown to activate certain transcription factors, suggesting that it may play a role in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of cell culture systems and animal models. In general, this compound has been shown to modulate a range of biological processes, including the regulation of enzyme activity, the modulation of signal transduction pathways, and the activation of transcription factors. In addition, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile in laboratory experiments are numerous. This compound is highly versatile and can be used to synthesize a variety of new compounds and pharmaceuticals. In addition, it can be used to modulate a range of biological processes, including the regulation of enzyme activity, the modulation of signal transduction pathways, and the activation of transcription factors. However, there are some limitations to using this compound in laboratory experiments. For example, it is not water-soluble and must be dissolved in organic solvents for use in cell culture studies. In addition, its effects on the body are not fully understood, making it difficult to predict its effects in animal models.

Future Directions

The potential future directions for 4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile research are numerous. Further studies are needed to better understand its mechanism of action and its potential therapeutic effects. In addition, further research is needed to investigate its potential applications in the synthesis of new compounds and pharmaceuticals. Finally, more research is needed to explore its potential use as a drug candidate for the treatment of a variety of diseases, including cancer, diabetes, and inflammation.

Synthesis Methods

The synthesis of 4-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}benzonitrile is most commonly achieved using a two-step method. The first step involves the reaction of 4-methoxypiperidine with 3-(4-methoxypiperidin-1-yl)azetidin-1-yl bromide in the presence of a base such as potassium carbonate. This reaction yields the desired product, this compound, as well as a byproduct of potassium bromide. The second step involves the conversion of the sulfonyl group to a nitrile group using a palladium-catalyzed reaction with a nitrile source. This reaction is often carried out in the presence of a base such as sodium hydroxide.